Cas no 338423-32-8 (3,5-Dichloro-N-[5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-yl]benzene-1-sulfonamide)

• Product Name: 3,5-Dichloro-N-[5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-yl]benzene-1-sulfonamide
• CAS No: 338423-32-8
• MF: C₁₈H₁₉Cl₂N₃O₂S
• MW: 412.333360910416
• CID: 5690043
• PubChem ID: 1476321
• Update Time: 2023-10-13

3,5-Dichloro-N-[5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS005090589
• 4J-355S
• 338423-32-8
• 3,5-dichloro-N-[5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-yl]benzene-1-sulfonamide
• 3,5-dichloro-N-(5,6-dimethyl-1-propan-2-ylbenzimidazol-4-yl)benzenesulfonamide
• Oprea1_464169
• 3,5-dichloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide
• Benzenesulfonamide, 3,5-dichloro-N-[5,6-dimethyl-1-(1-methylethyl)-1H-benzimidazol-4-yl]-
• 3,5-Dichloro-N-[5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-yl]benzene-1-sulfonamide

• Inchi： 1S/C18H19Cl2N3O2S/c1-10(2)23-9-21-18-16(23)5-11(3)12(4)17(18)22-26(24,25)15-7-13(19)6-14(20)8-15/h5-10,22H,1-4H3
• InChI Key： WIALLEQSEVHITI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)S(NC1=C(C)C(C)=CC2=C1N=CN2C(C)C)(=O)=O)Cl

Computed Properties

• Exact Mass: 411.0575034g/mol
• Monoisotopic Mass: 411.0575034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 574.0±60.0 °C(Predicted)
• pka: 7.67±0.30(Predicted)